Cas no 10487-92-0 (Benzeneacetic acid, a-(acetyloxy)-a-methyl-, (S)- (9CI))

Benzeneacetic acid, a-(acetyloxy)-a-methyl-, (S)- (9CI) structure
10487-92-0 structure
Product Name:Benzeneacetic acid, a-(acetyloxy)-a-methyl-, (S)- (9CI)
CAS No:10487-92-0
MF:C11H12O4
MW:208.210583686829
CID:207323
PubChem ID:25313
Update Time:2025-04-19

Benzeneacetic acid, a-(acetyloxy)-a-methyl-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a-(acetyloxy)-a-methyl-, (S)- (9CI)
    • [R,(-)]-α-(Acetyloxy)hydratropic acid
    • 2-acetyloxy-2-phenylpropanoic acid
    • (-)-Atrolactic acid acetate
    • (-)-α-Methyl-L-mandelic acid acetate
    • (+)-α-Methyl-D-mandelic acid acetate
    • [S,(+)]-α-(Acetyloxy)hydratropic acid
    • (2S)-2-Acetoxy-2-phenylpropionic acid
    • (2R)-2-Acetoxy-2-phenylpropionic acid
    • [R,(-)]-2-(Acetyloxy)-2-phenylpropionic acid
    • [S,(+)]-2-(Acetyloxy)-2-phenylpropionic acid
    • [S,(+)]-α-(Acetyloxy)-α-methylbenzeneacetic acid
    • 10487-92-0
    • SCHEMBL5322361
    • DTXSID30909254
    • 2-(ACETYLOXY)-2-PHENYLPROPANOIC ACID
    • ALPHA-METHYL-ALPHA-ACETYLOXYBENZENEACETIC ACID
    • Inchi: 1S/C11H12O4/c1-8(12)15-11(2,10(13)14)9-6-4-3-5-7-9/h3-7H,1-2H3,(H,13,14)
    • InChI Key: VGQZYGWEUVFRJE-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C(C(=O)O)(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 208.07356
  • Monoisotopic Mass: 208.073559
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.6
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.219
  • Boiling Point: 328.7°Cat760mmHg
  • Flash Point: 126°C
  • Refractive Index: 1.528
  • PSA: 63.6
  • LogP: 1.54950
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